Diethylammoniumdiethyldithiocarbamate,98%

• Molecular Formula: C11H26N2S2
• Molecular Weight: 250.5 g/mol
• IUPAC Name: N,N-diethylcarbamodithioate;triethylazanium
• InChI: InChI=1S/C6H15N.C5H11NS2/c1-4-7(5-2)6-3;1-3-6(4-2)5(7)8/h4-6H2,1-3H3;3-4H2,1-2H3,(H,7,8)
• InChI Key: FMXKDAXGTICXRP-UHFFFAOYSA-N
• Canonical SMILES: CC[NH+](CC)CC.CCN(CC)C(=S)[S-]

Description

Diethylammoniumdiethyldithiocarbamate,98% is a useful research compound. Its molecular formula is C11H26N2S2 and its molecular weight is 250.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Preparation of triethylammonium salt of diethyl dithiocarbamate is as follows: 76 grams (1 mole) carbon disulfide and 101 grams (1 mole) triethylamine are mixed at 10° C. under nitrogen. To the mixture is added in slowly 80.5 grams (1.1 mole) diethylamine drop wise and maintain the temperature below 30° C. Then the mixture is heated to 50° C. for 1 hour. The solution is then stripped out under vacuum to remove the excess amine and for the removal of low volatiles to obtain final product. The acid number (normally below 30) is measured to check the acidity. The product purity (ranging between 85-95%) is measured by LC-MS and NMR.